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Compound of Interest

Compound Name: 3-Vinylbenzoic acid ethyl ester

Cat. No.: B1611398 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Vinylbenzoic Acid Ethyl Ester

For the attention of researchers, scientists, and drug development professionals, this guide

provides a comprehensive overview of the safety protocols and handling precautions for 3-
Vinylbenzoic acid ethyl ester (also known as ethyl 3-ethenylbenzoate). Adherence to these

guidelines is critical to ensure a safe laboratory environment and mitigate risks associated with

the handling of this chemical compound.

Section 1: Compound Identification and Hazard
Summary

Chemical Name: 3-Vinylbenzoic acid ethyl ester

Synonyms: Ethyl 3-ethenylbenzoate, 3-VINYL BENZOIC ACID ETHYL ESTER[1]

CAS Number: 33745-48-1[1]

Molecular Formula: C11H12O2

Molecular Weight: 176.21 g/mol [1]

Hazard Classification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1611398?utm_src=pdf-interest
https://www.benchchem.com/product/b1611398?utm_src=pdf-body
https://www.benchchem.com/product/b1611398?utm_src=pdf-body
https://www.benchchem.com/product/b1611398?utm_src=pdf-body
https://www.benchchem.com/product/b1611398?utm_src=pdf-body
https://aksci.com/sds/9203CV_SDS.pdf
https://aksci.com/sds/9203CV_SDS.pdf
https://aksci.com/sds/9203CV_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Vinylbenzoic acid ethyl ester is classified as follows:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1][2]

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

Pictograms:

GHS Pictogram Hazard

GHS07 Exclamation Mark

Section 2: Prudent Handling and Personal
Protective Equipment (PPE)
A risk-based approach is paramount when handling 3-Vinylbenzoic acid ethyl ester. The

following engineering controls and personal protective equipment are mandatory to minimize

exposure.

2.1 Engineering Controls:

Ventilation: All work with this compound must be conducted in a well-ventilated area.[1] A

certified chemical fume hood is the preferred engineering control to minimize inhalation of
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vapors.

Eyewash and Safety Shower: A readily accessible eyewash station and safety shower are

essential in any laboratory where this chemical is handled.[1]

2.2 Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical. The following table outlines the minimum

requirements.

Body Part PPE Recommendation Rationale

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Protects against splashes and

vapors that can cause serious

eye irritation.[1][4]

Skin

Chemical-resistant gloves

(e.g., Butyl rubber).[5] A lab

coat or chemical-resistant

apron should be worn.

Prevents skin contact which

can cause irritation.[1][4]

Respiratory

Not typically required when

using adequate engineering

controls (fume hood). If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Protects against inhalation of

vapors which may cause

respiratory irritation.[1]

PPE Donning and Doffing Workflow:
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Donning Sequence

Doffing Sequence (Contamination Avoidance)

1. Lab Coat 2. Respirator (if needed) 3. Goggles/Face Shield 4. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat 4. Respirator (if needed)

Click to download full resolution via product page

Caption: Proper sequence for donning and doffing PPE to minimize contamination.

Section 3: Storage and Disposal
Proper storage and disposal are crucial for maintaining a safe laboratory environment and

complying with regulations.

3.1 Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents and strong bases.

[4]

Keep away from sources of ignition.[1]

3.2 Disposal:

Dispose of contents and container in accordance with local, state, and federal regulations.[1]

Do not allow the product to enter drains, other waterways, or soil.[1]

Contaminated materials should be treated as hazardous waste.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1611398?utm_src=pdf-body-img
https://aksci.com/sds/9203CV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC294912500&countryCode=US&language=en
https://aksci.com/sds/9203CV_SDS.pdf
https://aksci.com/sds/9203CV_SDS.pdf
https://aksci.com/sds/9203CV_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 4: First Aid and Emergency Procedures
In the event of an exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.[1][6]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[1][6] Seek

medical attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[1] Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]

Spill Response Decision Tree:
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Spill Occurs

Assess Spill Size and Risk

Small Spill?

Yes

Large Spill

No

Contain Spill with Absorbent Material Evacuate Area

Alert EH&SWear Appropriate PPE and Clean Up

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a chemical spill.

Section 5: Toxicological and Reactivity Information
Acute Toxicity: Data not available.[1]

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[1]

Symptoms of Exposure:

Skin: Itching, scaling, reddening, or blistering.[1]
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Eyes: Redness, pain, or severe damage.[1]

Inhalation: Irritation of the lungs and respiratory system.[1]

Chemical Stability: Stable under recommended storage conditions.[1]

Incompatible Materials: Strong oxidizing agents, strong bases.[4]

Hazardous Decomposition Products: Carbon oxides may be formed during combustion.[1]

Section 6: Experimental Protocol - Safe Weighing
and Solution Preparation
This protocol outlines the steps for safely weighing 3-Vinylbenzoic acid ethyl ester and

preparing a solution, integrating the necessary safety precautions.

Objective: To accurately weigh a specified mass of 3-Vinylbenzoic acid ethyl ester and

dissolve it in a suitable solvent to a final concentration.

Materials:

3-Vinylbenzoic acid ethyl ester

Appropriate solvent (e.g., ethanol, ethyl acetate)

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask with stopper

Beaker

Magnetic stir bar and stir plate (optional)

Appropriate PPE (lab coat, gloves, safety goggles)
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Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required personal protective equipment.

Decontaminate the work surface within the fume hood.

Place all necessary equipment inside the fume hood.

Weighing:

Tare the analytical balance with the weighing paper or boat on the pan.

Carefully use a clean spatula to transfer the desired amount of 3-Vinylbenzoic acid ethyl
ester onto the weighing vessel. Avoid generating dust or aerosols.

Record the exact mass of the compound.

Dissolution:

Carefully transfer the weighed compound into a beaker.

Add a small amount of the chosen solvent to the beaker to dissolve the solid. A magnetic

stir bar and stir plate can be used to facilitate dissolution.

Once dissolved, quantitatively transfer the solution to the volumetric flask.

Rinse the beaker with a small amount of solvent and add the rinsing to the volumetric flask

to ensure all the compound is transferred.

Add solvent to the volumetric flask until the meniscus reaches the calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Cleanup:
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Wipe down the spatula and any contaminated surfaces with a suitable solvent and dispose

of the cleaning materials as hazardous waste.

Properly dispose of the weighing paper/boat and any other contaminated disposable

materials.

Remove PPE following the correct doffing procedure.

Wash hands thoroughly with soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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